Cas no 89209-06-3 (2,1,3-Benzothiadiazole, 5-(1,1-dimethylethyl)-)

2,1,3-Benzothiadiazole, 5-(1,1-dimethylethyl)- structure
89209-06-3 structure
Product Name:2,1,3-Benzothiadiazole, 5-(1,1-dimethylethyl)-
CAS No:89209-06-3
MF:C10H12N2S
MW:192.280680656433
CID:608711
PubChem ID:13114405
Update Time:2025-04-19

2,1,3-Benzothiadiazole, 5-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2,1,3-Benzothiadiazole, 5-(1,1-dimethylethyl)-
    • 5-tert-butyl-2,1,3-benzothiadiazole
    • DTXSID10519012
    • 89209-06-3
    • SCHEMBL2627056
    • Inchi: 1S/C10H12N2S/c1-10(2,3)7-4-5-8-9(6-7)12-13-11-8/h4-6H,1-3H3
    • InChI Key: ABUUMNMASDJLCF-UHFFFAOYSA-N
    • SMILES: S1N=C2C=CC(=CC2=N1)C(C)(C)C

Computed Properties

  • Exact Mass: 192.07211956g/mol
  • Monoisotopic Mass: 192.07211956g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 54Ų

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